N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-hydroxyethyl)oxalamide

• IUPAC Name: N'-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N-(2-hydroxyethyl)oxamide
• InChI: InChI=1S/C18H21N3O4/c22-10-8-19-17(23)18(24)20-12-15(16-6-3-11-25-16)21-9-7-13-4-1-2-5-14(13)21/h1-6,11,15,22H,7-10,12H2,(H,19,23)(H,20,24)
• InChI Key: IJBLOVSILJQWCU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NCCO)C3=CC=CO3
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-hydroxyethyl)oxalamide, also known as FIIN-1, is a small molecule inhibitor that targets the fibroblast growth factor receptor (FGFR) family of receptor tyrosine kinases. It has garnered significant attention in the scientific community due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Synthesis and Chemical Properties

• Aerobic Dearomative Reactions : Oxazolo[3,2-a]indolone and spiro[furan-2,2'-indolin]one are synthesized through visible-light-induced aerobic dearomative reactions of indoles. This process facilitates access to diverse indolone scaffolds, which is significant for the study of N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-hydroxyethyl)oxalamide (Zhang et al., 2016).
• Formation of Condensed 2-Amino-4H-Pyrans : The compound reacts with arylidenemalononitriles to form condensed 2-amino-4H-pyrans, indicating a unique chemical reactivity and potential for synthesizing novel compounds (Arsen'eva & Arsen'ev, 2008).

Biological and Pharmacological Research

• Antibacterial, Antifungal, and Anti-Tubercular Activities : Certain derivatives of the compound have been synthesized and screened for antibacterial, antifungal, and anti-tubercular activities. This highlights its potential in developing new treatments for various infections (Akhaja & Raval, 2012).
• Catalytic Activities in Chemical Reactions : Its derivatives, like N,N'-Bis(furan-2-ylmethyl)oxalamide, are effective in promoting Cu-catalyzed N-arylation, suggesting applications in synthetic chemistry and drug development (Bhunia, Kumar, & Ma, 2017).

Material Science and Green Chemistry

• Biobased Polymer Synthesis : The compound's derivatives play a role in the enzymatic polymerization of biobased rigid diol, resembling aromatic monomers in polyester synthesis, which is crucial for developing sustainable materials (Jiang et al., 2014).

Molecular Docking and Theoretical Studies

• Molecular Docking for Antimicrobial and Anticancer Activities : Molecular docking studies have been conducted to evaluate its potential as an anti-mycobacterial, antimicrobial, and anticancer agent, showing promising results in these areas (Nishtala & Basavoju, 2018).